Cas no 158154-63-3 (Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 158154-63-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD11975623
• CID: 836092
• Update Time: 2025-07-23

Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-, ethyl ester
• 5-t-Butyl-1,2,4-oxadiazole-3-carbonic acid ethyl ester
• AG-L-19709
• AK-50880
• ANW-53069
• CTK4C9606
• Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate
• SBB092296
• SureCN8691394
• Ethyl 5-(tert-butyl)
• 5-(tert-Butyl)-1,2,4-oxadiazole-3-carboxylic acid ethyl ester

• MDL： MFCD11975623
• Inchi： 1S/C9H14N2O3/c1-5-13-7(12)6-10-8(14-11-6)9(2,3)4/h5H2,1-4H3
• InChI Key： GFVSTGOEPQIEAQ-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 198.10052
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.102
• Boiling Point: 273 ºC
• Flash Point: 119 ºC
• PSA: 65.22

Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD162498)

Additional information on Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate

Research Brief on Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 158154-63-3): Recent Advances and Applications

Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 158154-63-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in therapeutic development.

One of the most notable advancements in the study of Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate is its role in the design of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, a class of enzymes implicated in various pathological conditions, including inflammation and cancer. The researchers utilized a combination of molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode that could be exploited for the development of selective inhibitors.

In addition to its enzyme inhibitory properties, Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate has been investigated for its potential as a scaffold in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of oxadiazole derivatives, including Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate, and evaluated their activity against multidrug-resistant bacterial strains. The results indicated moderate to strong antibacterial activity, suggesting that further optimization of this scaffold could lead to the development of new antibiotics.

The compound's synthetic accessibility and structural versatility have also made it a valuable tool in chemical biology. Researchers have employed Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate as a building block in the construction of complex molecular architectures, such as peptidomimetics and small-molecule probes. A 2022 study in Chemical Communications detailed its use in the synthesis of fluorescent probes for imaging cellular processes, highlighting its potential in diagnostic applications.

Despite these promising findings, challenges remain in the optimization of Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate-based therapeutics. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for future drug development efforts.

In conclusion, Ethyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 158154-63-3) represents a versatile and pharmacologically relevant scaffold in medicinal chemistry. Recent research has underscored its potential in enzyme inhibition, antimicrobial therapy, and chemical biology, paving the way for innovative therapeutic strategies. Continued exploration of its applications and optimization of its properties will be essential for translating these findings into clinically viable solutions.